Cas no 946346-03-8 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide structure
946346-03-8 structure
Product Name:N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide
CAS No:946346-03-8
MF:C22H21FN2O4S2
MW:460.541546583176
CID:5517198
Update Time:2025-07-09

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-fluoro-2-methyl-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
    • N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide
    • Inchi: 1S/C22H21FN2O4S2/c1-16-14-18(23)9-12-22(16)30(26,27)24-19-10-11-21-17(15-19)6-5-13-25(21)31(28,29)20-7-3-2-4-8-20/h2-4,7-12,14-15,24H,5-6,13H2,1H3
    • InChI Key: ZCOFZQCMIBOTCH-UHFFFAOYSA-N
    • SMILES: C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=C(F)C=C1C

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide Pricemore >>

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N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide Related Literature

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide

Introduction to N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346-03-8)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346-03-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule, characterized by its intricate arrangement of functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular structure of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346-03-8) incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a tetrahydroquinoline scaffold is particularly noteworthy, as this moiety is well-documented for its role in modulating various biological pathways. Specifically, tetrahydroquinoline derivatives have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological properties and low toxicity profiles. Among these, tetrahydroquinoline derivatives have emerged as a cornerstone in drug discovery efforts. The compound N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346-03-8) exemplifies this trend by combining a tetrahydroquinoline core with sulfonamide and fluoro-substituted aromatic groups. These modifications enhance the molecule's solubility and metabolic stability while also improving its binding affinity to target proteins.

The sulfonamide functional group in N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346-03-8) is particularly significant from a pharmacological perspective. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of this group into the tetrahydroquinoline scaffold not only enhances the compound's pharmacological profile but also opens up avenues for further structural optimization.

Recent studies have highlighted the importance of fluorine substitution in pharmaceutical compounds due to its ability to modulate metabolic stability and binding affinity. In the case of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346-03-8

The synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yI-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 946346038

The role of computational chemistry in optimizing the synthesis of such complex molecules cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes and identify optimal synthetic routes with high accuracy. By leveraging computational tools like molecular modeling and density functional theory (DFT), chemists can streamline the synthesis process and minimize trial-and-error experimentation.

In terms of biological activity, N-l-()-tetrnolin6-yIyl4-fluoro2-methylbenenamide (CAS No.

The pharmacokinetic profile of N-l-(

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